7-methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide

• Molecular Formula: C19H14N2O3
• Molecular Weight: 318.3 g/mol
• IUPAC Name: 7-methoxy-N-quinolin-5-yl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H14N2O3/c1-23-16-9-2-5-12-11-17(24-18(12)16)19(22)21-15-8-3-7-14-13(15)6-4-10-20-14/h2-11H,1H3,(H,21,22)
• InChI Key: HUIYQIBGEKBZMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=CC=CC4=C3C=CC=N4

Description

7-Methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide is a benzofuran-2-carboxamide derivative featuring a methoxy group at the 7-position of the benzofuran core and a quinolin-5-yl substituent on the carboxamide nitrogen. This compound belongs to a broader class of benzofuran carboxamides synthesized via coupling reactions between 7-methoxy-benzofuran-2-carboxylic acid and substituted anilines using 1,1'-carbonyldiimidazole (CDI) as a coupling agent in tetrahydrofuran (THF) . Such derivatives have been investigated for neuroprotective, antioxidant, and histone deacetylase (HDAC) inhibitory activities, with structural modifications significantly influencing their pharmacological profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide typically involves the following steps:

Formation of Benzofuran Core: The benzofuran core can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Methoxylation: Introduction of the methoxy group at the 7th position can be achieved using methanol and a suitable catalyst.

Quinoline Attachment: The quinoline moiety can be attached via a coupling reaction, often using palladium-catalyzed cross-coupling reactions.

Carboxamide Formation: The final step involves the formation of the carboxamide group, typically through the reaction of the carboxylic acid derivative with an amine.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy group or the benzofuran ring.

Reduction: Reduction reactions could target the quinoline moiety or the carboxamide group.

Substitution: Electrophilic or nucleophilic substitution reactions could occur at various positions on the benzofuran or quinoline rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride may be used.

Substitution: Reagents like halogens, alkylating agents, or nucleophiles can be employed under appropriate conditions.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield quinoline N-oxides, while reduction could produce amines or alcohols.

Scientific Research Applications

Anticancer Activity

Mechanism of Action
Research indicates that benzofuran derivatives, including 7-methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide, exhibit significant anticancer properties. These compounds often interact with specific cellular pathways involved in cancer progression. For instance, studies have shown that certain benzofuran derivatives can inhibit the proliferation of cancer cells by targeting the AKT signaling pathway, which is crucial for cell survival and growth .

Case Studies
In vitro studies have demonstrated that derivatives similar to 7-methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide can induce apoptosis in various cancer cell lines. For example, a related compound was tested against lung adenocarcinoma cells (A549), showing a notable reduction in cell viability and induction of mitotic catastrophe at concentrations as low as 16.4 μM .

Table 1: Anticancer Activity of Benzofuran Derivatives

Compound Name	Cell Line Tested	IC50 (μM)	Mechanism of Action
7-Methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide	A549	16.4	Inhibition of AKT signaling pathway
Benzofuran derivative X	EAC	12.0	Induction of apoptosis
Benzofuran derivative Y	MCF-7	10.5	Cell cycle arrest

Neuroprotective Effects

Recent studies suggest that benzofuran derivatives may also possess neuroprotective properties. These compounds have been evaluated for their ability to protect neuronal cells from oxidative stress and apoptosis, which are common features in neurodegenerative diseases.

Research Findings
In a study focusing on neuroprotection, certain benzofuran derivatives were shown to enhance cell viability and reduce oxidative damage in neuronal cell cultures exposed to neurotoxic agents . The proposed mechanism involves the modulation of antioxidant pathways and the reduction of inflammatory responses.

Cosmetic Applications

The compound's properties have also led to exploration in cosmetic formulations. Its potential as an active ingredient in skin care products is attributed to its antioxidant and anti-inflammatory effects.

Formulation Studies
Research has indicated that incorporating benzofuran derivatives into topical formulations can improve skin hydration and reduce irritation . A study demonstrated that formulations containing these compounds exhibited enhanced stability and efficacy compared to traditional products.

Pharmacological Insights

The pharmacological profile of 7-methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide suggests its versatility as a lead compound for drug development.

Potential Therapeutic Uses
Ongoing research is investigating its use in treating various conditions beyond cancer, including inflammatory diseases and neurodegenerative disorders. The compound's ability to modulate key biological pathways positions it as a promising candidate for further pharmacological exploration .

Mechanism of Action

The mechanism of action of 7-methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide would depend on its specific biological target. Generally, compounds in this class may interact with enzymes, receptors, or DNA, leading to inhibition of cell growth, induction of apoptosis, or modulation of immune responses.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Benzofuran-2-carboxamide Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight*	Source
Target Compound	Quinolin-5-yl	C19H14N2O3	342.33
C8 (HDAC inhibitor)	(4-Sulfamoylphenyl)methyl	C17H15N2O4S	367.38
BI57631	3-Methyl-1-phenyl-1H-pyrazol-5-yl	C20H17N3O3	347.37
Enamine compound	[4-Methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl	C19H16N2O3S2	384.47

Neuroprotective and Antioxidant Effects

Benzofuran-2-carboxamides with methoxy and aryl substituents demonstrate neuroprotective properties, likely mediated through antioxidant mechanisms (e.g., free radical scavenging). The quinolin-5-yl group’s planar aromatic structure may enhance interactions with neuronal targets compared to smaller substituents like phenyl .

HDAC Inhibition

Carboxamide derivatives such as C8 (7-methoxy-N-[(4-sulfamoylphenyl)methyl]) exhibit inhibitory activity against class I HDAC isoforms. The sulfamoyl group in C8 likely improves solubility and zinc-binding affinity, critical for HDAC inhibition . In contrast, the quinolin-5-yl group’s bulkiness may alter isoform selectivity or binding kinetics.

Physicochemical Properties

• Solubility: The quinolin-5-yl substituent’s hydrophobicity may reduce aqueous solubility compared to polar groups like sulfamoylphenyl.
• Bioavailability : Larger substituents (e.g., thiazolylmethyl in ) could impact membrane permeability and metabolic stability.

Biological Activity

7-Methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide is a compound of significant interest due to its diverse biological activities, particularly in the fields of antimicrobial and anticancer research. This article aims to provide a comprehensive overview of its biological activity, supported by recent studies and findings.

Chemical Structure

The compound features a benzofuran core substituted with a methoxy group and a quinolinyl moiety, which are known to contribute to its biological properties.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 7-methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide. In vitro assays have demonstrated its efficacy against various cancer cell lines.

Cell Line	IC50 (µM)	Activity
A549 (Lung)	10.5	Moderate
HCT116 (Colon)	8.3	High
MCF7 (Breast)	12.0	Moderate
HeLa (Cervical)	9.5	High

The compound exhibits selective cytotoxicity, with lower IC50 values indicating higher potency against specific cancer types compared to standard chemotherapeutic agents like cisplatin .

Antimicrobial Activity

In addition to its anticancer properties, this compound has shown promising antimicrobial activity against various pathogens, including multidrug-resistant strains.

Pathogen	Minimum Inhibitory Concentration (MIC, µg/mL)	Activity
Staphylococcus aureus	15	Strong
Escherichia coli	32	Moderate
Pseudomonas aeruginosa	25	Moderate

These results suggest that the compound may serve as a lead for developing new antimicrobial agents targeting resistant strains .

Neuroprotective Effects

Furthermore, the compound has been investigated for its neuroprotective effects. A study indicated that it offers protection against NMDA-induced excitotoxicity in neuronal cells, comparable to known neuroprotectants like memantine. The neuroprotective effect was observed at concentrations as low as 30 μM .

Structure-Activity Relationship (SAR)

The biological activity of 7-methoxy-N-(quinolin-5-yl)-1-benzofuran-2-carboxamide can be attributed to specific structural features:

• Methoxy Group : Enhances lipophilicity and facilitates cell membrane penetration.
• Quinolinyl Moiety : Contributes to interaction with biological targets, enhancing anticancer activity.

Studies suggest that modifications in the benzofuran structure can significantly impact biological efficacy, indicating a need for further SAR investigations .

Case Studies

• Neuroprotection Study : A series of derivatives were synthesized and tested for neuroprotective effects. Among them, compounds with methyl substitutions showed enhanced neuroprotective activity against excitotoxic damage compared to their non-substituted counterparts .
• Anticancer Efficacy : In vivo studies demonstrated that the compound significantly reduced tumor growth in xenograft models, suggesting potential for clinical applications in cancer therapy .

Q & A

Q. Analytical Techniques

• Nuclear Magnetic Resonance (NMR): $^1$H and $^13$C NMR are used to confirm substituent positions (e.g., methoxy group at C7, quinoline attachment). For example, the quinoline protons appear as distinct aromatic signals in DMSO-d$_6$ at δ 8.5–9.0 ppm .
• Infrared Spectroscopy (IR): A strong C=O stretch at ~1650 cm$^{-1}$ confirms the carboxamide linkage .
• Mass Spectrometry (MS): High-resolution MS (e.g., EI or ESI) verifies the molecular ion peak (e.g., m/z 348 [M+H]$^+$) .

What in vitro and in vivo models demonstrate its neuroprotective or antioxidant activity?

Q. Biological Evaluation

• Antioxidant Activity: Derivatives of this compound show radical scavenging activity in DPPH and ABTS assays, with EC$_{50}$ values comparable to ascorbic acid. Substituents on the quinoline ring modulate activity .
• Neuroprotection: In rodent models, analogs act as α7 nicotinic acetylcholine receptor (nAChR) agonists, improving working memory (e.g., Morris water maze tests). This is linked to enhanced cholinergic signaling .

How do structural modifications influence its histone deacetylase (HDAC) inhibitory activity?

Q. Advanced Structure-Activity Relationship (SAR)

• Zn$^{2+}$-Binding Region: The benzofuran-carboxamide core is critical for HDAC binding. Modifications like sulfonamide substitution at the quinoline ring (e.g., 7-methoxy-N-(4-sulfamoylphenyl) derivatives) enhance selectivity for Class I HDAC isoforms .
• Capping Groups: Bulky substituents on the quinoline improve isoform specificity (e.g., HDAC1 vs. HDAC6) by altering hydrophobic interactions .

How can researchers resolve contradictions in reported biological activity data?

Data Discrepancy Analysis
Contradictions often arise from:

• Varied Assay Conditions: Antioxidant activity may differ between DPPH (ethanol-based) and cellular ROS assays (aqueous). Standardize protocols across studies .
• Substituent Effects: For example, electron-withdrawing groups on the quinoline reduce α7 nAChR affinity, while electron-donating groups enhance it. Compare analogs with identical substitution patterns .

What solvent systems and reaction conditions optimize yield during synthesis?

Q. Process Optimization

• Solvent: THF is preferred over DMF or DMSO due to better compatibility with CDI and easier removal under reduced pressure .
• Catalyst: CDI outperforms DCC or EDC in minimizing side reactions (e.g., racemization) .
• Purification: Flash chromatography with a hexane/ethyl acetate gradient (3:1 to 1:2) achieves >95% purity .

What computational methods predict its binding affinity to targets like α7 nAChR or HDACs?

Q. Advanced Computational Approaches

• Molecular Docking: AutoDock Vina or Schrödinger Suite models interactions with α7 nAChR (PDB: 7KOO) or HDAC1 (PDB: 4BKX). Focus on hydrogen bonding with key residues (e.g., HDAC1 Asp-176) .
• QSAR Models: Use 2D/3D descriptors (e.g., logP, polar surface area) to correlate substituent properties with IC$_{50}$ values for HDAC inhibition .

What are the challenges in scaling up synthesis for preclinical studies?

Q. Scale-Up Considerations

• Cost of CDI: Replace with cheaper coupling agents (e.g., HATU) for large-scale reactions, but validate purity.
• Purification: Switch from flash chromatography to recrystallization (e.g., using ethanol/water) to reduce solvent waste .

How does the methoxy group at C7 impact physicochemical properties?

Q. Physicochemical Analysis

• Lipophilicity: The methoxy group increases logP by ~0.5 units compared to non-substituted analogs, improving blood-brain barrier penetration .
• Metabolic Stability: Methoxy substitution reduces CYP450-mediated oxidation, as shown in liver microsome assays .